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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B10762211 Get Quote

CEP-28122 Mesylate Salt Technical Support
Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility issues with CEP-28122 mesylate salt in
DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for CEP-28122 mesylate salt?

A1: The recommended solvent for preparing stock solutions of CEP-28122 mesylate salt is
high-purity, anhydrous Dimethyl Sulfoxide (DMSO).

Q2: What is the reported solubility of CEP-28122 mesylate salt in DMSO?

A2: The solubility of CEP-28122 mesylate salt in DMSO is approximately 6.4 mg/mL, which

corresponds to a concentration of 10.08 mM.[1][2] To achieve this, the use of ultrasonic

treatment and warming is recommended.[1][2]

Q3: My CEP-28122 mesylate salt is not fully dissolving in DMSO, what could be the issue?

A3: Several factors can contribute to solubility issues. These include the quality of the DMSO,

the concentration of the solution, temperature, and the physical form of the compound. It is
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crucial to use fresh, anhydrous DMSO as it is hygroscopic and absorbed moisture can reduce

its solvating power.[1][3] If the desired concentration exceeds the solubility limit, consider

preparing a more dilute stock solution.[3] Gentle warming and sonication can also aid

dissolution.[1][2][3]

Q4: Can I use water to dissolve CEP-28122 mesylate salt?

A4: While the mesylate salt form of CEP-28122 is expected to have enhanced water solubility

compared to the free base, DMSO is the primary recommended solvent for creating stock

solutions.[4] For cell-based assays, the DMSO stock solution is typically diluted into an

aqueous culture medium.

Q5: How should I store the CEP-28122 mesylate salt stock solution in DMSO?

A5: Stock solutions of CEP-28122 mesylate salt in DMSO should be stored at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] It is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.[1]

Troubleshooting Guide
Issue: Precipitate observed in the DMSO stock solution
upon preparation.
This guide provides a systematic approach to resolving solubility issues with CEP-28122
mesylate salt in DMSO.
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Start: Precipitate observed
in DMSO stock solution

Verify DMSO Quality:
- Use fresh, anhydrous DMSO

- Check for moisture contamination

Adjust Concentration:
- Is the concentration > 10.08 mM?

- Prepare a more dilute solution (e.g., 5 mM or 1 mM)

DMSO is high quality

Issue Persists:
Contact Technical Support

DMSO is old/hygroscopic
Apply Energy:

- Sonicate in a water bath for 10-15 min
- Gently warm to 37°C for 5-10 min

Concentration is appropriate

Success:
Clear Solution

Lower concentration dissolves

Consider Serial Dilution for Aqueous Media:
- Perform intermediate dilutions in DMSO

before adding to aqueous buffer

Still not fully dissolved

Dissolves with energy input

Successful dilution Precipitates in aqueous media

Click to download full resolution via product page

Caption: Troubleshooting workflow for CEP-28122 mesylate salt solubility in DMSO.
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Quantitative Data Summary
Parameter Value Unit Reference

Molecular Weight 635.17 g/mol [2]

Solubility in DMSO ~6.4 mg/mL [1][2]

~10.08 mM [1][2]

IC50 (ALK Kinase

Activity)
1.9 nM [1][4][5]

Storage (Powder) -20°C 3 years [2]

Storage (in DMSO) -20°C 1 month [1]

-80°C 6 months [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
CEP-28122 Mesylate Salt in DMSO
Materials:

CEP-28122 mesylate salt powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Water bath set to 37°C

Procedure:

Equilibration: Allow the vial of CEP-28122 mesylate salt and the bottle of anhydrous DMSO

to come to room temperature before opening to minimize moisture absorption.
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Calculation: Calculate the required mass of CEP-28122 mesylate salt and the volume of

DMSO needed to achieve a 10 mM stock solution. (Molecular Weight: 635.17 g/mol ).

Weighing: Carefully weigh the calculated amount of CEP-28122 mesylate salt and transfer it

to a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

compound.

Initial Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes.

Sonication: If the compound is not fully dissolved, place the vial in a water bath sonicator for

10-15 minutes.

Gentle Heating: If sonication is insufficient, place the vial in a 37°C water bath for 5-10

minutes, with intermittent vortexing.

Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and

free of any visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Objective: To dilute the DMSO stock solution into an aqueous cell culture medium while

maintaining a low final DMSO concentration (typically ≤ 0.1%).

Procedure:

Prepare Intermediate Dilution (Optional but Recommended): To minimize the risk of

precipitation due to a rapid change in solvent polarity, first, prepare an intermediate dilution

of the 10 mM DMSO stock solution in DMSO. For example, dilute the 10 mM stock 1:10 in

DMSO to get a 1 mM solution.
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Final Dilution in Aqueous Medium: Add the required volume of the DMSO stock (or

intermediate dilution) to the pre-warmed cell culture medium. It is crucial to add the small

volume of the DMSO solution to the larger volume of the aqueous medium while gently

mixing or vortexing to ensure rapid and uniform dispersion.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is essential to account for any effects

of the solvent on the cells.

Signaling Pathway
CEP-28122 is a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK).[1][4][5][6]

In various cancers, ALK can be constitutively activated through mutations or chromosomal

translocations, leading to the activation of downstream signaling pathways that promote cell

proliferation and survival. CEP-28122 exerts its anti-tumor activity by inhibiting the

phosphorylation of ALK, which in turn suppresses the phosphorylation of key downstream

effectors.[7][8]
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CEP-28122 Mechanism of Action
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Caption: Simplified signaling pathway of CEP-28122 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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